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Compound of Interest

Compound Name: 1,3-Dimethylpyrene

Cat. No.: B3055391 Get Quote

For researchers, scientists, and professionals in drug development, sourcing high-purity

chemical compounds is a critical first step in any experimental workflow. This technical guide

provides an in-depth overview of commercial suppliers for 1,3-Dimethylpyrene (CAS No.

64401-21-4), along with essential technical information for its procurement and quality control.

Introduction to 1,3-Dimethylpyrene
1,3-Dimethylpyrene is a polycyclic aromatic hydrocarbon (PAH).[1][2] Its molecular formula is

C₁₈H₁₄, with a molecular weight of approximately 230.3 g/mol .[1][2] As a derivative of pyrene,

its applications in research are primarily as a reference standard in analytical chemistry,

particularly in environmental and toxicology studies. Due to the carcinogenic and mutagenic

properties of many PAHs, accurate detection and quantification are crucial.

Commercial Suppliers of 1,3-Dimethylpyrene
The availability of 1,3-Dimethylpyrene appears to be limited to specialized chemical suppliers,

rather than the large, broad-catalog chemical companies. The following table summarizes the

known commercial suppliers and available product specifications. Researchers are advised to

contact the suppliers directly for the most current pricing and availability information.
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Supplier CAS Number Purity
Available
Quantities

Catalog
Number

HANGZHOU

LEAP CHEM

CO., LTD.

64401-21-4 Inquiry Inquiry Inquiry

Dayang Chem

(Hangzhou) Co.,

Ltd.

64401-21-4 98.0%
100g, 1kg,

100kg, 1000kg
Inquiry

Experimental Protocols: Quality Control and Purity
Analysis
Given the importance of purity for research applications, this section provides a detailed

methodology for the quality control and purity analysis of 1,3-Dimethylpyrene using Gas

Chromatography-Mass Spectrometry (GC-MS). This protocol is adapted from established

methods for the analysis of polycyclic aromatic hydrocarbons.[3][4]

Purity Analysis of 1,3-Dimethylpyrene by GC-MS
Objective: To determine the purity of a 1,3-Dimethylpyrene sample and identify any potential

impurities.

Materials and Reagents:

1,3-Dimethylpyrene sample

High-purity volatile solvent (e.g., dichloromethane or ethyl acetate)

Microsyringe

GC-MS instrument with a capillary column (e.g., DB-5MS or equivalent)

Helium (carrier gas)

Procedure:
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Sample Preparation:

Accurately weigh approximately 10 mg of the 1,3-Dimethylpyrene sample.

Dissolve the sample in 1 mL of a suitable volatile solvent, such as dichloromethane or

ethyl acetate.[4]

Vortex the solution to ensure it is completely dissolved.

If necessary, filter the solution through a 0.22 µm syringe filter to remove any particulate

matter.[3]

GC-MS Instrumentation and Conditions:

GC Column: Agilent J&W DB-5ms Ultra Inert (20 m × 0.18 mm, 0.18 µm) or equivalent.

Injection Volume: 1 µL

Injection Mode: Splitless

Inlet Temperature: 270 °C

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 1 minute.

Ramp 1: Increase to 210 °C at a rate of 12 °C/min.

Ramp 2: Increase to 320 °C at a rate of 8 °C/min.

MS Transfer Line Temperature: 270 °C

Ion Source Temperature: 230 °C

Mass Range: m/z 45-450

Data Analysis:
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The purity of the 1,3-Dimethylpyrene sample is determined by calculating the relative

peak area percentage from the total ion chromatogram (TIC).

The major peak should correspond to the molecular ion of 1,3-Dimethylpyrene (m/z

230.3).

Minor peaks can be identified by comparing their mass spectra to a spectral library (e.g.,

NIST).

Procurement and Quality Control Workflow
The following diagram illustrates a logical workflow for the procurement and quality control of a

research chemical like 1,3-Dimethylpyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3055391?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/JP/en/c/02722
https://www.tcichemicals.com/JP/en/c/02722
https://webbook.nist.gov/cgi/cbook.cgi?ID=64401-21-4
https://www.benchchem.com/pdf/A_Comparative_Guide_to_HPLC_and_GC_MS_Methods_for_the_Analysis_of_Polycyclic_Aromatic_Hydrocarbons_PAHs.pdf
https://www.benchchem.com/pdf/Assessing_the_Purity_of_Synthesized_1_3_Dibromo_2_2_dimethoxypropane_A_Comparative_Guide_to_GC_MS_and_Alternative_Methods.pdf
https://www.benchchem.com/product/b3055391#commercial-suppliers-of-1-3-dimethylpyrene
https://www.benchchem.com/product/b3055391#commercial-suppliers-of-1-3-dimethylpyrene
https://www.benchchem.com/product/b3055391#commercial-suppliers-of-1-3-dimethylpyrene
https://www.benchchem.com/product/b3055391#commercial-suppliers-of-1-3-dimethylpyrene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3055391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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